Cas no 79677-58-0 (3-Iodo-L-tyrosine methyl ester hydrochloride)

• Product Name: 3-Iodo-L-tyrosine methyl ester hydrochloride
• CAS No: 79677-58-0
• MF: C₁₀H₁₃ClINO₃
• MW: 357.572594404221
• CID: 562428
• PubChem ID: 11233644
• Update Time: 2025-06-08

3-Iodo-L-tyrosine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, 3-iodo-,methyl ester, hydrochloride (1:1)
• 3-IODO-L-TYROSINE METHYL ESTER HYDROCHLORIDE
• 2-amino-3-(3-iodo-4-hydroxyphenyl)propionic acid methyl ester hydrochloride
• 3'-Iod-L-tyrosin-methylester-hydrochlorid
• 3-iodo-L-tyrosine-methyl ester hydrochloride
• 3-iodotyrosine methyl ester hydrochloride
• 3-L-iodotyrosine methyl ester hydrochloride
• L-TYROSINE,3-IODO-,METHYL ESTER,HYDROCHLORIDE
• CS-13080
• 3-IODO-L-TYROSINEMETHYLESTERHYDROCHLORIDE
• 79677-58-0
• CCYPOKVFIQWUNE-QRPNPIFTSA-N
• (S)-Methyl2-amino-3-(4-hydroxy-3-iodophenyl)propanoatehydrochloride
• (S)-Methyl 2-amino-3-(4-hydroxy-3-iodophenyl)propanoate hydrochloride
• AKOS027340205
• SCHEMBL7673388
• (S)-METHYL 2-AMINO-3-(4-HYDROXY-3-IODOPHENYL)PROPANOATE HCL
• methyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate;hydrochloride
• 3-Iodo-L-tyrosine methyl ester hydrochloride

• Inchi： 1S/C10H12INO3.ClH/c1-15-10(14)8(12)5-6-2-3-9(13)7(11)4-6;/h2-4,8,13H,5,12H2,1H3;1H/t8-;/m0./s1
• InChI Key： CCYPOKVFIQWUNE-QRPNPIFTSA-N
• SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)OC)N)O.Cl

Computed Properties

• Exact Mass: 356.96300
• Monoisotopic Mass: 356.96287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 2.54190

Additional information on 3-Iodo-L-tyrosine methyl ester hydrochloride

Professional Introduction to 3-Iodo-L-tyrosine methyl ester hydrochloride (CAS No. 79677-58-0)

3-Iodo-L-tyrosine methyl ester hydrochloride, with the CAS number 79677-58-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and enzyme inhibitors. Its unique structural properties, characterized by the presence of an iodine atom and an ester group on the L-tyrosine backbone, make it a versatile tool for medicinal chemists and biochemists exploring novel drug candidates.

The significance of 3-Iodo-L-tyrosine methyl ester hydrochloride lies in its role as a precursor for more complex molecules. The iodine substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of heterocyclic compounds and peptidomimetics. These reactions are pivotal in creating structurally diverse libraries for high-throughput screening, enabling researchers to identify compounds with desirable pharmacological properties.

In recent years, there has been a surge in research focused on tyrosine-derived compounds due to their involvement in numerous biological pathways. 3-Iodo-L-tyrosine methyl ester hydrochloride has been utilized in studies investigating tyrosine kinase inhibition, which is relevant to the treatment of cancers and inflammatory diseases. The ester group on the tyrosine molecule enhances its solubility and stability, making it an ideal candidate for biochemical assays and structural biology studies.

One of the most compelling applications of 3-Iodo-L-tyrosine methyl ester hydrochloride is in the synthesis of tyrosine-based mimics that mimic the activity of natural peptides. These mimics have shown promise in targeting specific enzymes and receptors, thereby offering new therapeutic avenues. For instance, researchers have leveraged this compound to develop peptidomimetics that inhibit matrix metalloproteinases (MMPs), which are implicated in tissue degradation and cancer metastasis.

The hydrochloride salt form of 3-Iodo-L-tyrosine methyl ester hydrochloride enhances its crystallinity and shelf-life, making it a reliable reagent for industrial-scale synthesis. This form is particularly advantageous when large quantities are required for preclinical studies or commercial production. The compound's purity and stability have been rigorously tested under various storage conditions, ensuring consistency across different batches.

Advances in computational chemistry have further highlighted the utility of 3-Iodo-L-tyrosine methyl ester hydrochloride. Molecular modeling studies have demonstrated how the iodine atom can be strategically positioned to interact with specific residues in protein targets, facilitating the design of more potent inhibitors. These insights have guided the development of next-generation drug candidates with improved binding affinities and selectivity.

The role of 3-Iodo-L-tyrosine methyl ester hydrochloride extends beyond academic research; it has found practical applications in drug discovery pipelines within pharmaceutical companies. Its incorporation into library synthesis platforms has accelerated the identification of lead compounds for further optimization. This efficiency is particularly valuable in industries where time-to-market is critical.

Moreover, the environmental impact of using 3-Iodo-L-tyrosine methyl ester hydrochloride has been carefully evaluated. Manufacturers adhere to green chemistry principles by optimizing synthetic routes to minimize waste and energy consumption. This aligns with broader industry efforts to develop sustainable practices that reduce the ecological footprint of chemical synthesis.

In conclusion, 3-Iodo-L-tyrosine methyl ester hydrochloride (CAS No. 79677-58-0) represents a cornerstone compound in modern drug discovery. Its unique structural features and functional versatility make it indispensable for researchers exploring innovative therapeutic strategies. As scientific understanding advances, this compound will continue to play a pivotal role in shaping the future of pharmaceutical development.